Cas no 2098024-71-4 (4-Chloro-6-vinylpyrimidine)

• Product Name: 4-Chloro-6-vinylpyrimidine
• CAS No: 2098024-71-4
• MF: C₆H₅ClN₂
• MW: 140.570299863815
• CID: 5727574
• PubChem ID: 118155850
• Update Time: 2023-10-27

4-Chloro-6-vinylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-vinylpyrimidine
• Pyrimidine, 4-chloro-6-ethenyl-
• 2098024-71-4
• 4-chloro-6-ethenylpyrimidine
• SCHEMBL16814050
• F1967-3820
• AKOS026714554

• Inchi： 1S/C6H5ClN2/c1-2-5-3-6(7)9-4-8-5/h2-4H,1H2
• InChI Key： MUDLVCVGWWYNPH-UHFFFAOYSA-N
• SMILES： C1=NC(C=C)=CC(Cl)=N1

Computed Properties

• Exact Mass: 140.0141259g/mol
• Monoisotopic Mass: 140.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 233.6±28.0 °C(Predicted)
• pka: -0.17±0.17(Predicted)